Cas no 1805480-72-1 (Methyl 3,4-dichloro-5-hydroxybenzoate)

• Product Name: Methyl 3,4-dichloro-5-hydroxybenzoate
• CAS No: 1805480-72-1
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 4951198
• Update Time: 2025-10-28

Methyl 3,4-dichloro-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3,4-dichloro-5-hydroxybenzoate
• Methyl 3,4-dichloro-5-hydroxybenzoate

• Inchi： 1S/C8H6Cl2O3/c1-13-8(12)4-2-5(9)7(10)6(11)3-4/h2-3,11H,1H3
• InChI Key： LDFZRLTTYCWICE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C(=O)OC)C=1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5

Additional information on Methyl 3,4-dichloro-5-hydroxybenzoate

Methyl 3,4-dichloro-5-hydroxybenzoate (CAS No. 1805480-72-1): An Overview of Its Properties and Applications

Methyl 3,4-dichloro-5-hydroxybenzoate (CAS No. 1805480-72-1) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its distinctive functional groups, including two chlorine atoms, a hydroxyl group, and a methyl ester group, which collectively contribute to its chemical reactivity and biological activity.

The molecular formula of Methyl 3,4-dichloro-5-hydroxybenzoate is C₉H₇Cl₂O₃, and its molecular weight is approximately 236.05 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dichloromethane. Its solubility in water is limited due to the presence of hydrophobic chlorine atoms and the ester group.

In terms of chemical stability, Methyl 3,4-dichloro-5-hydroxybenzoate exhibits good stability under standard laboratory conditions. However, it can undergo hydrolysis in the presence of strong acids or bases, leading to the formation of 3,4-dichloro-5-hydroxybenzoic acid. This property makes it a useful intermediate in the synthesis of more complex organic molecules.

The biological activity of Methyl 3,4-dichloro-5-hydroxybenzoate has been the subject of several recent studies. One notable area of research is its potential as an antimicrobial agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the presence of chlorine atoms and the hydroxyl group plays a crucial role in enhancing its antimicrobial properties.

Beyond its antimicrobial potential, Methyl 3,4-dichloro-5-hydroxybenzoate has also shown promise as an antifungal agent. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of key metabolic pathways.

In the field of materials science, Methyl 3,4-dichloro-5-hydroxybenzoate has been explored for its potential use in the development of novel functional materials. Research published in the Journal of Materials Chemistry C in 2022 highlighted its ability to form stable coordination complexes with metal ions such as copper(II) and zinc(II). These complexes exhibit interesting optical properties and have potential applications in photovoltaic devices and sensors.

The synthetic routes for producing Methyl 3,4-dichloro-5-hydroxybenzoate have been well-documented in the literature. One common method involves the esterification of 3,4-dichloro-5-hydroxybenzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds with high yield and purity, making it suitable for large-scale production.

In addition to its synthetic utility, Methyl 3,4-dichloro-5-hydroxybenzoate has been studied for its environmental impact. A recent environmental assessment conducted by the European Chemicals Agency (ECHA) concluded that this compound has low toxicity to aquatic organisms when used at recommended concentrations. However, it is important to handle this compound with care to avoid environmental contamination.

The safety profile of Methyl 3,4-dichloro-5-hydroxybenzoate has also been evaluated extensively. According to safety data sheets (SDS), this compound should be handled using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. It is classified as a hazardous substance under certain regulations but does not pose significant risks when used properly.

In conclusion, Methyl 3,4-dichloro-5-hydroxybenzoate (CAS No. 1805480-72-1) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure endows it with valuable properties such as antimicrobial activity and optical functionality. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in various scientific disciplines.